Silver telluride

• InChI: InChI=1S/2Ag.Te
• InChI Key: YRXWPCFZBSHSAU-UHFFFAOYSA-N
• Canonical SMILES: [Ag].[Ag].[Te]
• Molecular Formula: Ag2Te
• DSSTOX Substance ID: DTXSID501045482
• Molecular Weight: 343.3 g/mol
• Physical Description: Black chunks; Insoluble in water; [Alfa Aesar MSDS]
• CAS No.: 12002-99-2

Description

Silver telluride, also known as dithis compound or silver(I) telluride, is a chemical compound with the formula Ag₂Te. It forms a monoclinic crystal structure and is known for its grey-black crystalline appearance. This compound is a semiconductor that can be doped both n-type and p-type, with stoichiometric Ag₂Te exhibiting n-type conductivity . This compound occurs naturally as the mineral hessite and has significant applications in various fields due to its unique properties.

Synthetic Routes and Reaction Conditions:

Electrochemical Deposition: Porous this compound can be synthesized using an electrochemical deposition method.

Chemical Vapor Deposition: Ultrathin films of this compound can be grown via chemical vapor tellurization.

Solvothermal Method: This method involves reacting the original mixture in a closed system, such as an autoclave, with organic matter or non-aqueous solvent as the solvent, under specific temperature and pressure conditions.

Industrial Production Methods:

Large Area Growth: Industrial production of this compound ultrathin films can be achieved through chemical vapor deposition, which allows for the growth of large-area films suitable for various applications.

Types of Reactions:

Oxidation: this compound undergoes oxidation reactions, where tellurium is oxidized to Te(IV) and is lost to the bulk solution.

Reduction: The compound can also participate in reduction reactions, where silver ions are reduced to metallic silver.

Substitution: this compound can undergo substitution reactions, where tellurium atoms are replaced by other elements or compounds.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents include sulfuric acid and other strong acids.

Reducing Agents: Reducing agents such as hydrazine can be used in the synthesis of this compound nanoparticles.

Major Products Formed:

Oxidation Products: Oxidation of this compound can lead to the formation of tellurium dioxide (TeO₂).

Reduction Products: Reduction reactions typically yield metallic silver and elemental tellurium.

Mechanism of Action

Target of Action

Silver telluride (Ag2Te) is a chemical compound, a telluride of silver, also known as dithis compound or silver(I) telluride . It forms a monoclinic crystal . This compound is a semiconductor which can be doped both n-type and p-type . The primary targets of this compound are the semiconductor materials where it is used due to its unique properties .

Mode of Action

This compound interacts with its targets by exhibiting n-type conductivity in its stoichiometric form . This means that it can conduct electric current primarily due to the movement of electrons. This property is crucial in its application in semiconductor technology .

Biochemical Pathways

Silver ions have been known to mediate antibacterial effects via disrupting the bacterial, fungal, and protozoal cell membranes .

Pharmacokinetics

This compound nanoparticles have been studied for their potential use in biomedical applications, such as x-ray imaging . These nanoparticles were found to be biocompatible and provided strong X-ray contrast .

Result of Action

The result of this compound’s action in a semiconductor context is the conduction of electric current. In a biological context, silver ions can disrupt cell membranes, leading to antibacterial effects . This compound nanoparticles have also been shown to provide strong X-ray contrast, making them potentially useful in medical imaging .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and pressure. For instance, stoichiometric Ag2Te exhibits n-type conductivity, but on heating, silver is lost from the material . The environment can also influence the stability of this compound, as it can be affected by factors such as exposure to air and moisture.

Biochemical Analysis

Biochemical Properties

Silver telluride nanoparticles have been found to exhibit photothermal ablation enhancement, near-infrared fluorescence properties, and low toxicity levels . These properties make this compound a promising compound for various biochemical reactions .

Cellular Effects

It has been shown to generate higher contrast in X-ray imaging techniques, suggesting that it may influence cellular function .

Molecular Mechanism

It is known that this compound nanoparticles can interact with biomolecules, potentially influencing enzyme activity and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound nanoparticles have been shown to be stable and biocompatible, with no acute toxicity observed in the cell lines studied or in vivo .

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been extensively studied. The compound has been used in vivo at high doses for X-ray imaging, suggesting that it may be safe for use in animals at certain concentrations .

Scientific Research Applications

Silver telluride has a wide range of scientific research applications:

Chemistry: It is used in the study of semiconductor materials and their properties.

Biology and Medicine: this compound nanoparticles are explored for their biocompatibility and potential use as X-ray contrast agents in medical imaging.

Industry: The compound is used in the production of thermoelectric materials and as a catalyst in lithium-oxygen batteries.

Comparison with Similar Compounds

Silver telluride can be compared with other tellurides such as:

Gold Telluride (AuTe₂): Similar to this compound, gold telluride is used in semiconductor applications and has unique electronic properties.

Empressite (AgTe): This is a metastable compound of silver and tellurium, known for its unique crystal structure and thermodynamic properties.

Stützite (Ag₅Te₃): Another this compound compound with distinct thermochemical properties and applications in mineralogy.

This compound stands out due to its extraordinary magnetoresistance and ability to be doped both n-type and p-type, making it a versatile material for various technological applications .

Biological Activity

Silver telluride (Ag2Te) is a compound that has garnered significant attention in various fields, particularly in nanotechnology and biomedicine. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer properties, and potential applications in medical imaging.

Overview of this compound

This compound is a semiconductor material known for its unique optical and electronic properties. It can be synthesized in nanoparticle form, which enhances its surface area and reactivity, making it suitable for various biological applications.

Antimicrobial Activity

Research has demonstrated that this compound nanoparticles exhibit strong antimicrobial properties. The mechanism behind this activity involves the generation of reactive oxygen species (ROS) upon exposure to bacteria, leading to oxidative stress and cell death.

• Case Study : A study evaluated the antimicrobial efficacy of Ag2Te nanoparticles against several bacterial strains. The results indicated a dose-dependent inhibition of bacterial growth, showcasing significant potential for use in antibacterial coatings and treatments .

Anticancer Properties

This compound nanoparticles have shown promise in cancer therapy due to their ability to induce apoptosis in cancer cells. They can enhance oxidative stress within cancer cells, leading to DNA damage and cell cycle arrest.

• Research Findings : In vitro studies have reported that Ag2Te nanoparticles can inhibit the proliferation of various cancer cell lines, including colorectal cancer cells (HT-29). The IC50 value was determined to be 64.27 µg/mL, indicating effective antiproliferative activity .

Biocompatibility and Renal Clearance

One of the significant advantages of this compound nanoparticles is their biocompatibility. Studies have shown that these nanoparticles can be safely excreted by the body without causing acute toxicity.

• Biodistribution Study : A recent study highlighted that 93% of injected this compound nanoparticles were excreted from major organs within 24 hours, with no signs of toxicity observed in histological analyses. This rapid renal clearance makes Ag2Te nanoparticles suitable candidates for medical imaging applications .

Applications in Medical Imaging

This compound nanoparticles are being explored as contrast agents in computed tomography (CT) due to their strong X-ray attenuation properties. Their ability to enhance imaging quality while maintaining safety profiles positions them as promising alternatives to traditional contrast agents.

• Clinical Implications : The biocompatibility and effective renal clearance of Ag2Te nanoparticles suggest their potential for clinical applications in imaging techniques such as dual-energy mammography and CT scans .

Summary Table of Biological Activities

Activity	Findings	References
Antimicrobial	Dose-dependent inhibition of bacterial growth
Anticancer	IC50 = 64.27 µg/mL against HT-29 cells
Biocompatibility	93% renal clearance within 24 hours
Medical Imaging	Effective contrast agent with strong X-ray attenuation